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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and decomposition of tert-Butyl peroxybenzoate (TBPB), a widely utilized organic peroxide.

The information is presented to support research and development activities where this

compound is of interest.

Chemical Properties
tert-Butyl peroxybenzoate is a clear, colorless to pale yellow liquid with a mild aromatic odor.

[1][2][3] It is primarily used as a radical initiator in polymerization reactions and for crosslinking

polymers.[4][5] Due to its thermal instability, it is often stored and transported as a solution or

mixture with inert solids to mitigate explosion hazards.[1][3]

Table 1: Quantitative Chemical and Physical Properties of tert-Butyl Peroxybenzoate
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Property Value Reference

IUPAC Name
tert-Butyl

benzenecarboperoxoate
[4]

CAS Number 614-45-9 [4]

Molecular Formula C₁₁H₁₄O₃ [4][6]

Molar Mass 194.23 g/mol [4]

Density 1.034 g/cm³ [4]

Melting Point 8-9 °C [4]

Boiling Point 112 °C (decomposes) [4]

Flash Point 107–110°C (open cup) [2]

Active Oxygen Content ~8.16 wt% [4]

Self-Accelerating

Decomposition Temperature

(SADT)

~60 °C [2][4]

Chemical Structure
tert-Butyl peroxybenzoate is a perester, an organic compound containing the R¹-C(O)OO-R²

functional group. In this case, R¹ is a phenyl group and R² is a tert-butyl group.[1] The core of

its reactivity lies in the unstable peroxide bond (-O-O-).[7]

Caption: 2D structure of tert-Butyl peroxybenzoate.

Experimental Protocols
A standard and widely referenced method for preparing tert-Butyl peroxybenzoate is through

the acylation of tert-butyl hydroperoxide with benzoyl chloride.[1][4] This reaction is typically

performed under alkaline conditions.

Experimental Protocol:
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A detailed protocol for the synthesis is as follows:[8]

Preparation of Reaction Mixture: In a suitable reaction flask, add 72g of a 10% sodium

hydroxide solution (0.18 mol).

Cooling: Lower the temperature of the solution to between 15-20°C.

Addition of Hydroperoxide: Slowly add 23.2g of 70% tert-butyl hydroperoxide (0.16 mol)

dropwise to the cooled sodium hydroxide solution. The reaction is allowed to complete over 1

hour.

Addition of Benzoyl Chloride: While maintaining the temperature at 10-15°C, add 24.7g of

benzoyl chloride (0.176 mol) dropwise.

Reaction Completion: After the addition is complete, continue to stir the mixture while

maintaining the temperature for an additional hour.

Workup - Separation: Allow the mixture to stand for 30 minutes to allow for phase separation.

The lower aqueous layer is removed.

Workup - Washing: The upper organic phase is washed twice with 30ml portions of purified

water.

Drying and Isolation: To the organic phase, add 0.2g of a stabilizer and 1g of anhydrous

magnesium sulfate. The mixture is dried and then filtered to yield the final product, tert-Butyl
peroxybenzoate.
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Reaction Setup

Synthesis

Product Isolation

Prepare 10% NaOH solution

Cool NaOH solution to 15-20°C

Add 70% tert-butyl hydroperoxide (TBHP) dropwise

Stir for 1 hour

Maintain temperature at 10-15°C

Add benzoyl chloride dropwise

Stir for 1 hour

Stand for 30 min & Separate phases

Wash organic phase with water (2x)

Dry with MgSO₄

Filter to isolate product

tert-Butyl Peroxybenzoate (Product)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of TBPB.
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Thermal Decomposition Pathway
The utility of TBPB as a radical initiator stems from its thermal decomposition. The process is

initiated by the homolytic cleavage of the weak oxygen-oxygen bond.[9] This is the rate-

determining step.[9]

The primary decomposition products include carbon dioxide, acetone, methane, tert-butanol,

benzoic acid, and benzene.[4] The decomposition can be accelerated by amines, metal ions,

strong acids and bases, and other reducing or oxidizing agents.[4]

Decomposition Steps:

Initiation: The O-O bond cleaves, forming a benzoyloxy radical and a tert-butoxy radical.[9]

Propagation/Radical Reactions: These initial radicals undergo further reactions. The tert-

butoxy radical can decompose into acetone and a methyl radical.[9] The benzoyloxy radical

can decarboxylate to form a phenyl radical and carbon dioxide.[9]

Termination/Product Formation: These highly reactive radicals can then abstract hydrogen

atoms or combine with other radicals to form the final stable products like methane,

benzene, and benzoic acid.[4][9]
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Final Decomposition Products

tert-Butyl Peroxybenzoate
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Caption: Thermal decomposition pathway of TBPB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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